5-amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one
Overview
Description
5-Amino-1,3-dihydro-2H-benzimidazol-2-one is an organic compound with the molecular formula C7H7N3O . It is a solid substance and is used in early discovery research .
Synthesis Analysis
The synthesis of 5-amino-1,3-dihydro-2H-benzimidazol-2-one can be achieved through various methods. One common method involves the reaction of phthalic anhydride with aniline under basic conditions .Molecular Structure Analysis
The molecular structure of 5-amino-1,3-dihydro-2H-benzimidazol-2-one can be represented by the SMILES stringNc1ccc2NC(=O)Nc2c1
. This compound has a molecular weight of 149.15 . Physical And Chemical Properties Analysis
5-Amino-1,3-dihydro-2H-benzimidazol-2-one is a crystalline powder . It has a melting point of >300 °C and a predicted boiling point of 201.4±19.0 °C . The compound has a predicted density of 1.363±0.06 g/cm3 and a predicted vapor pressure of 0.001Pa at 20℃ .Scientific Research Applications
- Researchers have explored the antiviral potential of this compound due to its structural resemblance to other antiviral agents. It has been studied for its inhibitory effects against certain viruses, including HIV-1 .
- The related compound lenalidomide (CAS Number: 191732-72-6) is used in the treatment of 5q-deletion-associated myelodysplastic syndrome (del(5q)-MDS) . Investigations into similar compounds like 5-amino-1,3-dimethylbenzimidazol-2-one may provide alternative therapeutic options.
Antiviral and Antimicrobial Properties
Myelodysplastic Syndrome (MDS) Treatment
Chemical Biology and Proteomics Research
Safety and Hazards
This compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to GHS classification . It has hazard statements H302 - H319, indicating that it is harmful if swallowed and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling .
Mechanism of Action
Target of Action
The primary target of 5-amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is an enzyme called nicotinamide N-methyltransferase (NNMT) . NNMT is a cytosolic enzyme that catalyzes the transfer of a methyl group from the cofactor S-adenosyl-L-methionine (SAM) to substrates such as nicotinamide (NCA), pyridine, and related analogues .
Mode of Action
5-amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one functions to block the activity of NNMT . By inhibiting NNMT, it directly regulates the detoxification of endogenous and exogenous drugs/xenobiotics by the formation of methylated metabolic products .
Biochemical Pathways
The inhibition of NNMT affects the methylation pathways in the body . NNMT is involved in the transfer of a methyl group from SAM to various substrates, which is a key process in the methylation pathway . The inhibition of NNMT can therefore affect the production of neurotoxins such as N-methylpyridinium ions that underlie neurodegeneration .
Pharmacokinetics
It is known that the compound is used for in-vitro studies
Result of Action
The inhibition of NNMT by 5-amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one has been linked to several chronic disease conditions . For example, increased NNMT expression has been associated with enhanced cell proliferation in a variety of cancer cell lines . NNMT expression has also been reported to be upregulated in patients with Parkinson’s disease .
properties
IUPAC Name |
5-amino-1,3-dimethylbenzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c1-11-7-4-3-6(10)5-8(7)12(2)9(11)13/h3-5H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHKRQZQRGCCWOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)N)N(C1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40354711 | |
Record name | 5-amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40354711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one | |
CAS RN |
53439-88-6, 110274-75-4 | |
Record name | 5-Amino-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53439-88-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40354711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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